Cas no 1965309-70-9 (1-(1H-Imidazol-4-yl)ethanamine dihydrochloride)

• Product Name: 1-(1H-Imidazol-4-yl)ethanamine dihydrochloride
• CAS No: 1965309-70-9
• MF: C₅H₁₁Cl₂N₃
• MW: 184.066938638687
• MDL: MFCD32200883
• CID: 4774293
• PubChem ID: 69175752
• Update Time: 2026-02-26

1-(1H-Imidazol-4-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Imidazol-4-yl)ethanamine dihydrochloride
• 1-(1H-Imidazol-5-yl)ethan-1-amine dihydrochloride
• 1-(1H-Imidazol-4(5)-yl)-ethylamine dihydrochloride
• 1-(1H-imidazol-4-yl)ethan-1-amine dihydrochloride
• EN300-7422379
• (R)-1-(4-Imidazolyl)ethanamine Dihydrochloride
• SCHEMBL4754874
• 1965309-70-9
• 1314903-19-9
• SY307691
• 1-(1H-imidazol-5-yl)ethanamine;dihydrochloride
• SY307692
• MFCD08668456
• F13130
• (S)-1-(4-Imidazolyl)ethanamine Dihydrochloride
• AKOS037651091
• Z1198180341
• CS-15873
• 1-(1H-Imidazol-4(5)-yl)-ethylaminedihydrochloride
• 1-(1H-Imidazol-4-yl)ethanaminedihydrochloride
• D71963
• CS-0062144
• 1-(1H-Imidazol-4-yl)ethanamine 2HCl

• MDL： MFCD32200883
• Inchi： 1S/C5H9N3.2ClH/c1-4(6)5-2-7-3-8-5;;/h2-4H,6H2,1H3,(H,7,8);2*1H
• InChI Key： HRTLCOMHKUZVMQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=NC=C1C(C)N

Computed Properties

• Exact Mass: 183.0330028g/mol
• Monoisotopic Mass: 183.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7

Additional information on 1-(1H-Imidazol-4-yl)ethanamine dihydrochloride

Recent Advances in the Study of 1-(1H-Imidazol-4-yl)ethanamine Dihydrochloride (CAS: 1965309-70-9)

1-(1H-Imidazol-4-yl)ethanamine dihydrochloride (CAS: 1965309-70-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazole ring and amine functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a precursor or intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. The unique structural features of this compound make it a valuable candidate for drug development and biochemical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the pharmacokinetic properties of 1-(1H-Imidazol-4-yl)ethanamine dihydrochloride. The study highlighted its excellent bioavailability and stability under physiological conditions, which are critical for its potential use in drug formulations. Additionally, the compound demonstrated moderate blood-brain barrier permeability, suggesting its applicability in central nervous system (CNS) targeted therapies. These findings have opened new avenues for the development of novel neuroprotective agents and anti-inflammatory drugs.

Another significant breakthrough was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized as a key intermediate in the synthesis of histamine H3 receptor antagonists. The study revealed that derivatives of 1-(1H-Imidazol-4-yl)ethanamine dihydrochloride exhibited high affinity and selectivity for the H3 receptor, making them potential candidates for treating cognitive disorders such as Alzheimer's disease and schizophrenia. The researchers emphasized the compound's versatility in medicinal chemistry, owing to its ability to undergo various chemical modifications.

Further investigations into the mechanistic pathways of 1-(1H-Imidazol-4-yl)ethanamine dihydrochloride have been conducted using in vitro and in vivo models. A recent study published in Biochemical Pharmacology (2024) demonstrated that the compound could modulate inflammatory cytokines and oxidative stress markers, indicating its potential as an anti-inflammatory agent. The study also noted its low cytotoxicity, which is a crucial factor for its therapeutic applicability. These findings underscore the compound's dual role in both neurological and inflammatory research.

Despite these advancements, challenges remain in the large-scale synthesis and clinical translation of 1-(1H-Imidazol-4-yl)ethanamine dihydrochloride. Current research is focused on optimizing synthetic routes to improve yield and purity, as reported in a 2023 issue of Organic Process Research & Development. Additionally, ongoing preclinical studies are evaluating the compound's safety profile and efficacy in animal models, which will be critical for its progression to clinical trials.

In conclusion, 1-(1H-Imidazol-4-yl)ethanamine dihydrochloride (CAS: 1965309-70-9) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its structural versatility, combined with its favorable pharmacokinetic and pharmacodynamic properties, positions it as a valuable tool for drug discovery. Future research should focus on addressing the current limitations and exploring its full therapeutic potential in various disease models.